Cas no 898781-01-6 (4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone)
898781-01-6 structure
Product Name:4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone
CAS No:898781-01-6
MF:C17H18OS2
MW:302.454222202301
MDL:MFCD03843260
CID:868494
PubChem ID:24725978
Update Time:2025-04-19
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis(4-methylsulfanylphenyl)propan-1-one
- 4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone
- 898781-01-6
- MFCD03843260
- 1,3-Bis[4-(methylsulfanyl)phenyl]propan-1-one
- AKOS016021296
- DTXSID90644371
-
- MDL: MFCD03843260
- Inchi: 1S/C17H18OS2/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-4,6-11H,5,12H2,1-2H3
- InChI Key: NVKJIXLJQWBJTN-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CCC(C1C=CC(=CC=1)SC)=O
Computed Properties
- Exact Mass: 302.07990754g/mol
- Monoisotopic Mass: 302.07990754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 67.7Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 481.0±40.0 °C at 760 mmHg
- Flash Point: 207.0±17.4 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206002-1g |
4'-thiomethyl-3-(4-thiomethylphenyl)propiophenone |
898781-01-6 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206002-2g |
4'-thiomethyl-3-(4-thiomethylphenyl)propiophenone |
898781-01-6 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206002-5g |
4'-thiomethyl-3-(4-thiomethylphenyl)propiophenone |
898781-01-6 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB366026-1 g |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone, 97%; . |
898781-01-6 | 97% | 1g |
€932.90 | 2023-04-26 | |
| TRC | T099105-250mg |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone |
898781-01-6 | 250mg |
$ 440.00 | 2022-06-03 | ||
| TRC | T099105-500mg |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone |
898781-01-6 | 500mg |
$ 735.00 | 2022-06-03 | ||
| abcr | AB366026-1g |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone, 97%; . |
898781-01-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366026-2g |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone, 97%; . |
898781-01-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB366026-2 g |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone, 97%; . |
898781-01-6 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AX77845-1g |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone |
898781-01-6 | 97% | 1g |
$644.00 | 2024-04-19 |
4'-Thiomethyl-3-(4-thiomethylphenyl)propiophenone Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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